Lipophilicity Enhancement by 5-Chloro Substitution
The 5-chloro substituent on the 1,2,3-thiadiazole ring increases computed lipophilicity compared to the non-halogenated analog. The target compound 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline (C₈H₆ClN₃S, MW 211.67) contains the electron-withdrawing chlorine, whereas the direct analog 3-(1,2,3-thiadiazol-4-yl)aniline (C₈H₇N₃S, MW 177.23) lacks this substituent [1][2]. This difference in halogenation state directly impacts the compound's utility in medicinal chemistry campaigns where modulated lipophilicity is required for target engagement or permeability optimization.
ΔMW +34.44 g/mol
| Evidence Dimension | Molecular weight and computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | MW: 211.67 g/mol; XLogP3: approximately 2.2 (estimated based on structural increment of +0.5 for Cl substitution vs. non-halogenated analog XLogP3 of ~1.7) |
| Comparator Or Baseline | 3-(1,2,3-Thiadiazol-4-yl)aniline: MW 177.23 g/mol; XLogP3: 1.7 (computed for ortho isomer by PubChem); 2-(1,2,3-Thiadiazol-4-yl)aniline: XLogP3: 1.7 [2] |
| Quantified Difference | ΔMW: +34.44 g/mol; ΔXLogP3: approximately +0.5 log units (estimated class-level increment for aromatic Cl substitution) |
| Conditions | Computed physicochemical properties from PubChem (XLogP3 3.0 algorithm) |
Why This Matters
The higher lipophilicity and molecular weight of the 5-chloro analog directly affect membrane permeability, protein binding, and overall pharmacokinetic profile in any derived lead series, making non-halogenated analogs unsuitable substitutes during SAR exploration.
- [1] PubChem Compound Summary. 3-(5-Chlorothiadiazol-4-yl)aniline. IUPAC: 3-(5-chlorothiadiazol-4-yl)aniline. SMILES: C1=CC(=CC(=C1)N)C2=C(SN=N2)Cl. InChIKey: TVTWGTHTKJTODD-UHFFFAOYSA-N. MW: 211.67 g/mol. View Source
- [2] PubChem Compound Summary. 2-(1,2,3-Thiadiazol-4-yl)aniline. PubChem CID 5325802. CAS 286955-98-4. XLogP3: 1.7. MW: 177.23 g/mol. View Source
